DELCORINE DELCORINE DELCORINE(cas 52358-55-1) is an antiarrhythmic and hypotensive agent, a ganglioblocker and presents weak affinity at brain Alpha-Bungarotoxin-sensitive nAChR. Alkaloid, from plants of the Ranunculaceae family. The antiarrhythmic effects of Delcorine: ED50 on various models of experimental arrhythmias (i.v.) ranges from 10 to 20 mg/kg. At these concentrations, the product blocks, during a short period, the neuronal conductivity in sympathetic ganglia and causes hypotension.
Brand Name: Vulcanchem
CAS No.: 52358-55-1
Catalog No.: VC000023
InChI: InChI=1S/C26H41NO7/c1-6-27-11-23(12-29-2)8-7-17(31-4)25-15-9-14-16(30-3)10-24(18(15)19(14)32-5)26(22(25)27,34-13-33-24)21(28)20(23)25/h14-22,28H,6-13H2,1-5H3/t14-,15-,16+,17+,18-,19+,20-,21+,22?,23+,24-,25+,26-/m1/s1
SMILES: CCN1CC2(CCC(C34C2C(C5(C31)C6(CC(C7CC4C6C7OC)OC)OCO5)O)OC)COC
Molecular Formula: C26H41NO7
Molecular Weight: 479.614

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CAS No.: 52358-55-1

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Molecular Formula: C26H41NO7

Molecular Weight: 479.614

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DELCORINE - 52358-55-1

CAS No. 52358-55-1
Product Name DELCORINE
Molecular Formula C26H41NO7
Molecular Weight 479.614
InChI InChI=1S/C26H41NO7/c1-6-27-11-23(12-29-2)8-7-17(31-4)25-15-9-14-16(30-3)10-24(18(15)19(14)32-5)26(22(25)27,34-13-33-24)21(28)20(23)25/h14-22,28H,6-13H2,1-5H3/t14-,15-,16+,17+,18-,19+,20-,21+,22?,23+,24-,25+,26-/m1/s1
InChIKey XTLROSDJDZHIIK-VIGIWSGCSA-N
SMILES CCN1CC2(CCC(C34C2C(C5(C31)C6(CC(C7CC4C6C7OC)OC)OCO5)O)OC)COC
Purity 97% (TLC, mass spectrometry)
Description DELCORINE(cas 52358-55-1) is an antiarrhythmic and hypotensive agent, a ganglioblocker and presents weak affinity at brain Alpha-Bungarotoxin-sensitive nAChR. Alkaloid, from plants of the Ranunculaceae family. The antiarrhythmic effects of Delcorine: ED50 on various models of experimental arrhythmias (i.v.) ranges from 10 to 20 mg/kg. At these concentrations, the product blocks, during a short period, the neuronal conductivity in sympathetic ganglia and causes hypotension.
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